N1-cyclohexyl-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-cyclohexyl-N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]oxamide
• InChI: InChI=1S/C22H34N4O2/c1-25(2)19-12-10-17(11-13-19)20(26-14-6-7-15-26)16-23-21(27)22(28)24-18-8-4-3-5-9-18/h10-13,18,20H,3-9,14-16H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: IRXJUAUQQCKKNM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NC2CCCCC2)N3CCCC3
• Molecular Formula: C22H34N4O2
• Molecular Weight: 386.5 g/mol
• CAS No.: 899729-13-6

Description

N1-cyclohexyl-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H34N4O2 and its molecular weight is 386.54. The purity is usually 95%.
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Scientific Research Applications

Molecular Characterization and Structural Analysis

• Venlafaxine Structural Analysis : A study on venlafaxine, a structurally related compound with dimethylamino and cyclohexanol components, revealed its intramolecular hydrogen-bonded structure and conformational features through crystallographic analysis. Such studies are crucial for understanding the molecular interactions and stability of complex organic molecules, potentially including N1-cyclohexyl-N2-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)oxalamide (Tessler & Goldberg, 2004).

Catalysis and Organic Synthesis

• Catalytic Applications : The use of dimethylamino functional groups in catalysis was demonstrated through the synthesis of 4-(N,N-Dimethylamino)pyridine hydrochloride as a recyclable catalyst for acylation reactions, indicating potential for this compound in catalyzing similar reactions (Liu et al., 2014).

Biological Activity and Drug Design

• G-Quadruplex DNA Stabilization : Derivatives of compounds with dimethylamino groups were found to selectively stabilize G-quadruplex DNA and exhibit cytotoxic activity, suggesting potential research applications of this compound in the development of anticancer agents (Blankson et al., 2013).

Molecular Electronics and Sensing

• Fluorescent Probes : Studies on polythiophene-based conjugated polymers with dimethylamino groups have demonstrated their utility as selective and sensitive fluorescent probes for detecting metal ions in aqueous solutions. This suggests potential applications for similar compounds in the development of new sensory materials (Guo et al., 2014).